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Compound of Interest

Compound Name: 2' 3'-Dihydroxyacetophenone

Cat. No.: B030278

For Researchers, Scientists, and Drug Development Professionals

Dihydroxyacetophenone (DHAP) derivatives, a class of phenolic compounds, have garnered
significant attention in medicinal chemistry due to their diverse and potent pharmacological
activities. This technical guide provides an in-depth overview of the antioxidant, anti-
inflammatory, antimicrobial, and anticancer properties of various DHAP isomers and their
derivatives. The information is presented to facilitate further research and drug development
endeavors in this promising area.

Antioxidant Activity

DHAP derivatives are recognized for their potent antioxidant properties, primarily attributed to
their ability to scavenge free radicals and modulate endogenous antioxidant pathways.
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Signaling Pathway: Nrf2/HO-1 Activation by 3,4-
Dihydroxyacetophenone

3,4-Dihydroxyacetophenone has been shown to mitigate oxidative stress by activating the
Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme Oxygenase-1 (HO-1) signaling pathway.
Under oxidative stress, Nrf2 translocates to the nucleus, inducing the expression of antioxidant
enzymes like HO-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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